Cas no 668971-56-0 (5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid)
668971-56-0 structure
Product Name:5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid
CAS No:668971-56-0
MF:C11H9NO4
MW:219.193463087082
MDL:MFCD05238071
CID:964858
PubChem ID:1090979
Update Time:2025-04-19
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Methoxyphenyl)isoxazole-3-carboxylic acid
- 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
- 5-(3-methoxyphenyl)-3-Isoxazolecarboxylic acid
- 5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid
- F1967-0231
- DTXSID20360219
- CS-0082123
- 668971-56-0
- EN300-187110
- AB21683
- D74434
- A914097
- 5-(3-methoxy-phenyl)-isoxazole-3-carboxylic acid, AldrichCPR
- SMR000124563
- BRD-K45055456-001-07-0
- MLS000124045
- MFCD05238071
- CHEMBL1468703
- SCHEMBL1179647
- HMS2477F23
- MQNOGHHJKQIZKN-UHFFFAOYSA-N
- 5-(3-methoxyphenyl)isoxazole-3-carboxylicacid
- Z1375682915
- FS-6295
- AKOS000302797
- STK341696
- 3-ISOXAZOLECARBOXYLIC ACID, 5-(3-METHOXYPHENYL)-
- ALBB-009773
- 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid
-
- MDL： MFCD05238071
- Inchi： 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)10-6-9(11(13)14)12-16-10/h2-6H,1H3,(H,13,14)
- InChI Key： MQNOGHHJKQIZKN-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 219.05300
- Monoisotopic Mass: 219.053158g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 452.0±35.0 °C at 760 mmHg
- Flash Point: 227.2±25.9 °C
- PSA: 72.56000
- LogP: 2.04840
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 059466-1g |
5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid |
668971-56-0 | 95% | 1g |
￡283.00 | 2022-03-01 | |
| Fluorochem | 059466-5g |
5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid |
668971-56-0 | 95% | 5g |
￡994.00 | 2022-03-01 | |
| Chemenu | CM190667-5g |
5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid |
668971-56-0 | 95% | 5g |
$825 | 2021-08-05 | |
| abcr | AB265715-1 g |
5-(3-Methoxyphenyl)isoxazole-3-carboxylic acid; 95% |
668971-56-0 | 1g |
€623.20 | 2023-06-22 | ||
| abcr | AB265715-5 g |
5-(3-Methoxyphenyl)isoxazole-3-carboxylic acid; 95% |
668971-56-0 | 5g |
€1248.00 | 2023-06-22 | ||
| Chemenu | CM190667-1g |
5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid |
668971-56-0 | 95% | 1g |
$*** | 2023-05-29 | |
| TRC | M228875-10mg |
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid |
668971-56-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228875-50mg |
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid |
668971-56-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228875-100mg |
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid |
668971-56-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | K62523-100mg |
5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid |
668971-56-0 | 95% | 100mg |
$465 | 2024-06-09 |
5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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